1-(4-(2-(diethylamino)ethoxy)-phenyl)-1-(phenyl)-2-(3-methoxy-4-hydroxyphenyl)-2-chloroethane
1-(4-(2-(diethylamino)ethoxy)-phenyl)-1-(phenyl)-2-(3-methoxy-4-hydroxyphenyl)-2-chloroethane
Brand Name:
Vulcanchem
CAS No.:
117095-65-5
VCID:
VC0056090
InChI:
InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-21(12-15-23)26(20-9-7-6-8-10-20)27(28)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26+
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC(=C(C=C2)O)OC)Cl)C3=CC=CC=C3
Molecular Formula:
C27H32ClNO3
Molecular Weight:
452 g/mol
1-(4-(2-(diethylamino)ethoxy)-phenyl)-1-(phenyl)-2-(3-methoxy-4-hydroxyphenyl)-2-chloroethane
CAS No.: 117095-65-5
Main Products
VCID: VC0056090
Molecular Formula: C27H32ClNO3
Molecular Weight: 452 g/mol
| CAS No. | 117095-65-5 |
|---|---|
| Product Name | 1-(4-(2-(diethylamino)ethoxy)-phenyl)-1-(phenyl)-2-(3-methoxy-4-hydroxyphenyl)-2-chloroethane |
| Molecular Formula | C27H32ClNO3 |
| Molecular Weight | 452 g/mol |
| IUPAC Name | 4-[(E)-1-chloro-2-[4-[2-(diethylamino)ethoxy]phenyl]-2-phenylethenyl]-2-methoxyphenol |
| Standard InChI | InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-21(12-15-23)26(20-9-7-6-8-10-20)27(28)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26+ |
| Standard InChIKey | PEXJBROMVLFYHY-UHFFFAOYSA-N |
| Isomeric SMILES | CCN(CC)CCOC1=CC=C(C=C1)/C(=C(\C2=CC(=C(C=C2)O)OC)/Cl)/C3=CC=CC=C3 |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC(=C(C=C2)O)OC)Cl)C3=CC=CC=C3 |
| Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC(=C(C=C2)O)OC)Cl)C3=CC=CC=C3 |
| Synonyms | 1-(4-(2-(diethylamino)ethoxy)-phenyl)-1-(phenyl)-2-(3-methoxy-4-hydroxyphenyl)-2-chloroethane HM-clomiphene |
| PubChem Compound | 3081119 |
| Last Modified | Nov 11 2021 |
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